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Compound of Interest

Compound Name: ML382

cat. No.: B15570104

Cell
Parameter Value . Notes Reference
Line/System

HEK293 cells In the presence

ECso 190 nM expressing of 10 nM BAM8- [1][3]
MrgX1 22.[1][3]
HEK293 cells In the presence

Emax 148% expressing of 10 nM BAMS- [3]
MrgX1 22.[3]
DRG neurons

BAM8-22 ICso In the presence

) >7-fold decrease  from MrgprX1 [3]

Shift ) of ML382.[3]

mice

ML385: Quantitative Pharmacological Data

Cell
Parameter Value ] Notes Reference
Line/System

For NRF2
ICso 1.9 uM N/A o [7]
inhibition.[7]

For inhibition of

Max Inhibitory NRF2
5uM A549 cells o [6]
Conc. transcriptional
activity.[6]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b15570104?utm_src=pdf-interest
https://www.medchemexpress.com/ml382.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://www.medchemexpress.com/ml382.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4276534/
https://www.selleck.co.jp/nrf2.html
https://www.selleck.co.jp/nrf2.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5367156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5367156/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Once you specify the compound of interest, | can proceed with generating the in-depth

technical guide, including detailed experimental protocols and the requested Graphviz

visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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